Cas no 2731008-96-9 (4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine)

• Product Name: 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine
• CAS No: 2731008-96-9
• MF: C₁₅H₁₅N₅S
• MW: 297.378100633621
• CID: 5927777
• PubChem ID: 165588063
• Update Time: 2025-06-10

4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2731008-96-9
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-methyl-6-(pyridin-2-yl)pyrimidin-4-amine
• 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine
• EN300-37007000

• Inchi： 1S/C15H15N5S/c1-9-10(2)21-15(17-9)20-14-8-13(18-11(3)19-14)12-6-4-5-7-16-12/h4-8H,1-3H3,(H,17,18,19,20)
• InChI Key： YOIHSCSHVUZDON-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C)NC1C=C(C2C=CC=CN=2)N=C(C)N=1

Computed Properties

• Exact Mass: 297.10481667g/mol
• Monoisotopic Mass: 297.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.8Ų

Additional information on 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine

Recent Advances in the Study of 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine (CAS: 2731008-96-9)

The compound 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine (CAS: 2731008-96-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazol-2-amine core and pyrimidine-pyridine hybrid structure, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models.

One of the key findings in recent research is the compound's ability to modulate specific kinase pathways, which are critical in the regulation of cell proliferation and survival. In vitro studies have demonstrated that 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine exhibits potent inhibitory activity against a subset of tyrosine kinases, making it a potential candidate for the treatment of cancers driven by aberrant kinase signaling. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the thiazole and pyrimidine rings influence binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing inflammatory and autoimmune disorders. Preclinical models have shown that 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine can attenuate inflammatory cytokine production and reduce immune cell infiltration in target tissues. These findings suggest a broader therapeutic scope beyond oncology, although further validation in clinical settings is required.

The synthesis and scale-up of 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient production of the compound, with improved yields and purity. These developments are critical for facilitating future preclinical and clinical studies, ensuring a reliable supply of the compound for further investigation.

Despite these promising advancements, challenges remain in the development of 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through continued research. Ongoing studies are employing advanced techniques such as computational modeling and high-throughput screening to optimize the compound's pharmacokinetic and pharmacodynamic profiles.

In conclusion, 4,5-Dimethyl-N-(2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thiazol-2-amine (CAS: 2731008-96-9) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual potential in oncology and immunology, coupled with recent advancements in synthesis and characterization, positions it as a compelling subject for future research. Continued exploration of its therapeutic applications and mechanistic insights will be essential for translating these findings into clinical benefits.